Cas no 100593-78-0 (2,1,3-Benzoxadiazole, 5-phenoxy-)
100593-78-0 structure
Product Name:2,1,3-Benzoxadiazole, 5-phenoxy-
CAS No:100593-78-0
MF:C12H8N2O2
MW:212.204122543335
CID:3549941
Update Time:2025-04-19
2,1,3-Benzoxadiazole, 5-phenoxy- Chemical and Physical Properties
Names and Identifiers
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- 2,1,3-Benzoxadiazole, 5-phenoxy-
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- Inchi: 1S/C12H8N2O2/c1-2-4-9(5-3-1)15-10-6-7-11-12(8-10)14-16-13-11/h1-8H
- InChI Key: DGRUPPQTRORTRD-UHFFFAOYSA-N
- SMILES: N1=C2C=CC(OC3=CC=CC=C3)=CC2=NO1
Experimental Properties
- Density: 1.298±0.06 g/cm3(Predicted)
- Boiling Point: 330.9±34.0 °C(Predicted)
- pka: -1.16±0.36(Predicted)
2,1,3-Benzoxadiazole, 5-phenoxy- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
100593-78-0 (2,1,3-Benzoxadiazole, 5-phenoxy-) Related Products
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